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Compound of Interest

Compound Name: N-Trityl-L-serine methyl ester

Cat. No.: B153673 Get Quote

An In-depth Technical Guide to the Safe Handling of N-Trityl-L-serine methyl ester

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for N-Trityl-L-serine methyl ester (Trt-Ser-OMe). Designed for researchers,

chemists, and drug development professionals, this document synthesizes critical safety data

with field-proven best practices to ensure the integrity of your research and the safety of

laboratory personnel.

Compound Profile and Application Context
N-Trityl-L-serine methyl ester is a pivotal building block in synthetic organic chemistry,

particularly in peptide synthesis.[1][2] Its molecular structure incorporates two key features:

The Trityl (triphenylmethyl) Group: A bulky protecting group for the amine functional group of

the L-serine backbone. This prevents unwanted side reactions during peptide chain

elongation.[1]

The Methyl Ester: This protects the carboxylic acid moiety, enhancing the compound's

stability and utility as an intermediate in complex syntheses.[1]

The primary application of Trt-Ser-OMe is in the precise, stepwise construction of peptides and

other biologically active molecules.[1][2] Understanding its chemical properties is the first step

in a robust safety assessment.
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Physicochemical Properties
A clear understanding of a compound's physical properties is foundational to its safe handling

and storage. For instance, a high melting point and low vapor pressure indicate that at room

temperature, the primary exposure risk is through inhalation of dust or direct skin contact,

rather than vapor inhalation.

Property Value Source

CAS Number 4465-45-5 [3]

Molecular Formula C23H23NO3 [1][4]

Molecular Weight 361.43 g/mol [1][4]

Appearance White solid, powder to crystal [2]

Melting Point 148-150 °C [1][2][4][5][6]

Boiling Point
538.2 °C at 760 mmHg

(Predicted)
[1][2][5]

Solubility
Soluble in methanol; almost

insoluble in water.
[1][2][5]

Storage Temperature
2-8°C, sealed in dry, dark

place.
[1][2][5]

Hazard Identification and Risk Mitigation
While specific GHS classification and comprehensive toxicological data for N-Trityl-L-serine
methyl ester are not readily available in the searched literature, a precautionary approach is

mandated based on its chemical class and potential reactivity.[3][7] The parent amino acid, L-

Serine, is not classified as hazardous.[8] However, the introduction of the trityl and methyl ester

groups alters its properties.

Potential Hazards
Skin and Eye Irritation: As with many fine chemical powders, airborne dust can cause

mechanical irritation to the eyes and respiratory tract.[3] Prolonged skin contact should be
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avoided.[3]

Respiratory Irritation: Inhalation of fine dust should be minimized.[3]

Combustibility: The compound is classified as a combustible solid, although it does not have

a listed flash point.

Causality-Driven Risk Assessment Workflow
A systematic risk assessment is not merely a checklist; it is a logical workflow that connects the

intrinsic properties of a chemical to specific, actionable control measures. The goal is to create

a self-validating system of safety where each step logically mitigates a defined risk.

Phase 1: Identification
Phase 2: Hazard Evaluation

Phase 3: Control & Mitigation

Identify Compound

N-Trityl-L-serine methyl ester

Review Properties

Solid, Combustible, Low Water Solubility

 informs 
Assess Routes of Exposure

Inhalation (dust)
 Skin/Eye Contact
 Ingestion

 dictates 

Implement Engineering Controls

Fume Hood / Ventilated Enclosure requires 

Define PPE

Safety Goggles
 Nitrile Gloves
 Lab Coat
 Respirator (if weighing large quantities)

 mandates 

Evaluate Reactivity

Incompatible with strong oxidizing agents, strong acids
Establish Safe Work Practices

SOP for Weighing & Handling
 SOP for Spill & Waste

 necessitates 

Click to download full resolution via product page

Caption: Risk assessment workflow for Trt-Ser-OMe.
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Standard Operating Protocol (SOP) for Safe
Handling
This protocol is designed to minimize exposure and prevent contamination. The causality for

each step is explained to reinforce the principles of safe laboratory practice.

Personal Protective Equipment (PPE)
Eye Protection: ANSI Z87.1-rated safety glasses or goggles are mandatory. The solid,

crystalline nature of the compound poses a risk of mechanical eye injury.

Hand Protection: Chemical-resistant nitrile gloves are required. Gloves must be inspected

before use and changed immediately if contamination is suspected.[3] This prevents dermal

absorption and cross-contamination.

Body Protection: A standard laboratory coat must be worn and fully fastened.

Engineering Controls
Ventilation: All weighing and handling operations involving the solid compound must be

conducted inside a certified chemical fume hood or a powder containment enclosure.[3] This

is the primary method for preventing the generation and inhalation of airborne dust.

Step-by-Step Handling Procedure
Preparation:

Ensure the work area within the fume hood is clean and uncluttered.

Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) before

retrieving the compound. This minimizes time spent with the container open.

Don the required PPE as specified in section 3.1.

Retrieval and Weighing:

Allow the container of N-Trityl-L-serine methyl ester to equilibrate to room temperature

before opening.[9] This is a critical step to prevent atmospheric moisture from condensing
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on the cold powder, which can degrade the compound.[10]

Inside the fume hood, carefully open the container.

Use a clean, dedicated spatula to transfer the desired amount of solid to a weigh boat.

Avoid generating dust by using slow, deliberate movements.

Promptly and tightly reseal the main container.

Dissolution and Use:

If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not

add the solid to the solvent, as this can increase dust generation.

Ensure the compound is fully dissolved before removing the solution from the fume hood.

Cleanup and Waste Disposal:

Wipe down the spatula and work surface with a damp cloth to collect any residual powder.

All disposable materials contaminated with the compound (e.g., weigh boats, gloves,

wipes) must be placed in a designated, sealed chemical waste container.

Dispose of chemical waste according to institutional and local regulations. The material

may be sent to a licensed chemical destruction plant via controlled incineration.[3]

Storage and Stability
Proper storage is crucial for maintaining the chemical integrity of protected amino acids and

ensuring laboratory safety.

Temperature: Store in a refrigerator at 2-8°C for long-term stability.[1]

Atmosphere: The container must be tightly sealed and stored in a dry, dark place.[2][5] The

trityl group can be sensitive to acidic conditions, and the compound itself may be

hygroscopic.[11]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[11]
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Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate potential harm.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing. Immediately wash the affected area with soap

and plenty of water. If irritation persists, seek medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[3]

Spill Response Protocol
The appropriate response depends on the scale of the spill. The following decision tree outlines

the general procedure.
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Spill Detected

Is the spill large or
 is anyone exposed?

Evacuate Area Alert Supervisor & EHS Isolate the Area

 Yes 

Small Spill Containment Ensure PPE is worn Cover with absorbent material Gently sweep into waste container

 No 

Document Incident

Clean spill area with
 a damp cloth

Package waste for
 proper disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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